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Compound of Interest

Compound Name: Acid blue 260

Cat. No.: B1343615

For researchers, scientists, and drug development professionals, understanding the
characteristics of chemical compounds is paramount. This guide provides a detailed
comparison of Erionyl Blue A-R and Acid Blue 260. It is important to note that "Erionyl Blue A-
R" is a trade name for the dye also known as Acid Blue 260.[1][2][3][4][5][6] Therefore, this
document serves as a comprehensive overview of the performance characteristics of this
single chemical entity, which is identified by the CAS number 62168-86-9.[1][2][7][6][8][9]

Chemical and Physical Properties

Acid Blue 260 is an anthraquinone-based acid dye.[9][10] It appears as a blue powder and is
soluble in water.[1][11] The molecular formula for Acid Blue 260 is C26H23CIN3NaO6S, with a
molecular weight of 563.99.[7][8][9][10][12] Another source lists the molecular formula as
C31H26N306S-.Na+ and a molecular weight of 591.60944.[11] It is primarily used for dyeing
and printing on wool, nylon, and silk, as well as for coloring leather.[8]

Property Value Source

CAS Number 62168-86-9 (1121710618191
Molecular Formula C26H23CIN3Na06S (7181911011121
Molecular Weight 563.99 [71[8][9][10][12]
Appearance Blue Powder [1][10][11]
Solubility in Water 70 g/L (at 90°C) [8]
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Performance Characteristics: Fastness Properties

The performance of a dye is often determined by its fastness properties, which indicate its
resistance to various environmental factors. Acid Blue 260 exhibits good to excellent fastness
properties, making it a reliable choice for textile applications.[11]

Fastness Test Grade (on Nylon)
Light Fastness (1ISO) 6-7
Washing (Soaping at 50°C) 4-5
Perspiration (Alkali) 4-5
Oxygen Bleaching 4-5
Seawater 4-5

Data sourced from various supplier technical data sheets. Grading is typically on a scale of 1 to
5 or 1 to 8, with the higher number indicating better fastness.

Toxicological Profile

Safety is a critical consideration in any application. The toxicological data for Acid Blue 260
indicates that it should be handled with care. It is harmful if swallowed and may cause irritation
to the eyes, skin, and respiratory tract.[12] Mutagenicity data has been reported for this
compound.[12]
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Effect Observation

) Harmful if swallowed, may cause
Ingestion . C e
gastrointestinal irritation.[12]

Inhalation May cause irritation of the respiratory tract.[12]

Prolonged or repeated contact may cause skin
irritation.[12]

Skin Contact

Eye Contact Dust may cause irritation and inflammation.[12]

Not listed by ACGIH, IARC, NIOSH, NTP, or

Carcinogenicity OSHA[12]

Mutagenicity Mutagenicity data reported.[12]

Experimental Protocols
General Dyeing Procedure for Polyamide

This protocol outlines a general procedure for dyeing polyamide fibers with Acid Blue 260.

Preparation Dyeing Cycle Finishing

. Aftertreatment
(Gl Dietian (=D | (Optional, for improved fastness) | i) |

Prepare Dyebath Add Auxiliaries Introduce Raise Temperature Hold at 98°C
(pH 4.5-5.5) (e.g., leveling agent) Polyamide Fabric to 98°C (30-60 min)

Click to download full resolution via product page

Caption: Typical workflow for dyeing polyamide with Acid Blue 260.

o Dyebath Preparation: The dyebath is prepared with water, and the pH is adjusted to a weakly
acidic range (pH 4.5-5.5) using acetic acid or formic acid.[13][14]

o Addition of Auxiliaries: Leveling agents and other necessary textile auxiliaries are added to
the dyebath to ensure even dye uptake.
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+ Dyeing: The polyamide material is introduced into the dyebath. The temperature is gradually
raised to 98°C and held for 30-60 minutes, depending on the desired shade depth.[14]

¢ Rinsing and Aftertreatment: After dyeing, the material is rinsed thoroughly. An aftertreatment
with a fixing agent can be applied to improve wet fastness properties.[15]

¢ Drying: The dyed material is then dried.

Enzymatic Removal from Aqueous Solution

Research has shown that Acid Blue 260 (Erionyl Blue A-R) can be removed from wastewater
using enzymatic extracts from fungi like Pleurotus ostreatus.[16] This process offers a potential
bioremediation strategy.

Enzymatic Degradation

Acid Blue 260 Laccase Enzyme Extract
Aqueous Solution (from Pleurotus ostreatus)

Incubation
(Controlled Temperature & pH)

Degradation of Dye
(Color Removal)

Degradation Products

Click to download full resolution via product page
Caption: Enzymatic degradation of Acid Blue 260.

A study demonstrated the following:
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o Enzyme Source: Extracellular fungal extracts containing laccases from Pleurotus ostreatus
and Pleurotus djamor.[16]

e Dye Concentration: Artificially contaminated water with 200 ppm of Erionyl Blue A-R.[16]

+ Removal Efficiency: Up to 93.6% removal was achieved with the enzymatic extract of P.
ostreatus.[16]

Conclusion

Erionyl Blue A-R and Acid Blue 260 are two names for the same versatile acid dye. It offers
bright blue shades with good fastness properties, making it suitable for various applications in
the textile and leather industries. While it exhibits some level of toxicity, necessitating careful
handling, its performance characteristics are well-documented. Furthermore, emerging
research on its bioremediation suggests potential for environmentally friendly disposal
methods. This guide provides a foundational understanding of its properties and applications
for professionals in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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